Cas no 90225-03-9 (Methyl 2-Chlorobenzodthiazole-5-carboxylate)

• Product Name: Methyl 2-Chlorobenzodthiazole-5-carboxylate
• CAS No: 90225-03-9
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 2132380
• PubChem ID: 66912148
• Update Time: 2025-10-29

Methyl 2-Chlorobenzodthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzothiazole-5-carboxylic acid methyl ester
• methyl 2-chloro-1,3-benzothiazole-5-carboxylate
• Methyl 2-chlorobenzo[d]thiazole-5-carboxylate
• 90225-03-9
• BYLOHEPCHOXXGW-UHFFFAOYSA-N
• SCHEMBL1121389
• CS-0236309
• E88329
• PS-17858
• AB66366
• 2-CHLORO-BENZOTHIAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• EN300-1702791
• QDA22503
• 863-415-3
• Methyl 2-Chlorobenzodthiazole-5-carboxylate

• Inchi： 1S/C9H6ClNO2S/c1-13-8(12)5-2-3-7-6(4-5)11-9(10)14-7/h2-4H,1H3
• InChI Key： BYLOHEPCHOXXGW-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=C(C(=O)OC)C=CC=2S1

Computed Properties

• Exact Mass: 226.9807773g/mol
• Monoisotopic Mass: 226.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151-153 ºC
• Boiling Point: 327.7±15.0 °C at 760 mmHg
• Flash Point: 152.0±20.4 °C
• Solubility: Almost insoluble (0.055 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-Chlorobenzodthiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Methyl 2-Chlorobenzodthiazole-5-carboxylate

Methyl 2-Chlorobenzodthiazole-5-carboxylate (CAS No. 90225-03-9): Properties, Applications, and Market Insights

Methyl 2-Chlorobenzodthiazole-5-carboxylate (CAS No. 90225-03-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, often referred to as 2-chlorobenzothiazole-5-carboxylic acid methyl ester, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the benzothiazole core and the ester functionality, make it a versatile building block for researchers and industrial applications.

The chemical structure of Methyl 2-Chlorobenzodthiazole-5-carboxylate consists of a benzothiazole ring substituted with a chlorine atom at the 2-position and a carboxylate methyl ester at the 5-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and applications. The compound is typically a white to off-white crystalline solid with moderate solubility in organic solvents such as dichloromethane, ethanol, and acetone, but limited solubility in water.

One of the most prominent applications of Methyl 2-Chlorobenzodthiazole-5-carboxylate is in the pharmaceutical industry, where it serves as a precursor for the synthesis of antimicrobial and anti-inflammatory agents. Researchers have explored its potential in developing novel benzothiazole derivatives with enhanced bioactivity. The chloro and ester groups in the molecule provide reactive sites for further chemical modifications, enabling the creation of diverse drug candidates.

In agrochemicals, Methyl 2-Chlorobenzodthiazole-5-carboxylate is utilized in the formulation of pesticides and herbicides. Its derivatives have shown efficacy in controlling pests and weeds, making it a valuable component in sustainable agriculture. The compound's stability under various environmental conditions contributes to its effectiveness in field applications.

The material science sector also benefits from Methyl 2-Chlorobenzodthiazole-5-carboxylate, particularly in the development of organic semiconductors and photovoltaic materials. The benzothiazole moiety is known for its electron-withdrawing properties, which are essential for tuning the electronic characteristics of conjugated polymers and small molecules used in OLEDs and solar cells.

Recent advancements in synthetic methodologies have improved the accessibility of Methyl 2-Chlorobenzodthiazole-5-carboxylate, making it more cost-effective for large-scale production. Innovations in green chemistry have also led to environmentally friendly synthesis routes, reducing the use of hazardous reagents and minimizing waste generation. These developments align with the growing demand for sustainable chemical processes.

The global market for Methyl 2-Chlorobenzodthiazole-5-carboxylate is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. Key players in the chemical industry are investing in research and development to explore new derivatives and applications. Additionally, the rise of custom synthesis services has made this compound more accessible to smaller research labs and startups.

For researchers and industry professionals seeking high-quality Methyl 2-Chlorobenzodthiazole-5-carboxylate, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify the purity and identity of the compound.

In conclusion, Methyl 2-Chlorobenzodthiazole-5-carboxylate (CAS No. 90225-03-9) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with ongoing research and market demand, position it as a valuable asset in the realm of specialty chemicals. As scientific exploration continues, new applications and derivatives of this compound are likely to emerge, further solidifying its importance in modern chemistry.